4,5-Diisopropylfuran-2-carboxylic acid
Description
4,5-Diisopropylfuran-2-carboxylic acid is a substituted furan derivative featuring a carboxylic acid group at the 2-position and isopropyl substituents at the 4- and 5-positions. Its structure confers unique steric and electronic properties, making it a compound of interest in organic synthesis and pharmaceutical research.
Properties
Molecular Formula |
C11H16O3 |
|---|---|
Molecular Weight |
196.24 g/mol |
IUPAC Name |
4,5-di(propan-2-yl)furan-2-carboxylic acid |
InChI |
InChI=1S/C11H16O3/c1-6(2)8-5-9(11(12)13)14-10(8)7(3)4/h5-7H,1-4H3,(H,12,13) |
InChI Key |
OJMFHYZOCTXLPA-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C1=C(OC(=C1)C(=O)O)C(C)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following analysis compares 4,5-Diisopropylfuran-2-carboxylic acid with structurally analogous compounds based on functional groups, substituents, and available data from the provided evidence.
Structural and Functional Group Comparisons
Key Observations:
- Electronic Effects : The electron-withdrawing carboxylic acid group in all listed compounds may facilitate nucleophilic substitution or metal coordination.
- Heterocyclic vs. Aromatic : Pyrimidine derivatives (e.g., ) exhibit distinct electronic properties compared to furans due to nitrogen atoms, influencing solubility and biological activity.
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